Cas no 93777-33-4 (1,4-Dioxacycloheptadecane-2,3-dione)
93777-33-4 structure
Product Name:1,4-Dioxacycloheptadecane-2,3-dione
CAS No:93777-33-4
MF:C15H26O4
MW:270.364545345306
CID:812711
PubChem ID:44150632
Update Time:2025-04-19
1,4-Dioxacycloheptadecane-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dioxacycloheptadecane-2,3-dione
- EINECS 298-063-4
- NS00062933
- 93777-33-4
- DTXSID60918071
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- Inchi: 1S/C15H26O4/c16-14-15(17)19-13-11-9-7-5-3-1-2-4-6-8-10-12-18-14/h1-13H2
- InChI Key: SFDQLZJCABIQTG-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCCCCCCCCCCCCC1)=O
Computed Properties
- Exact Mass: 270.183
- Monoisotopic Mass: 270.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
- XLogP3: 5.4
Experimental Properties
- Density: 0.977
- Boiling Point: 420.6°C at 760 mmHg
- Flash Point: 185°C
- Refractive Index: 1.438
1,4-Dioxacycloheptadecane-2,3-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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